(Z)-3-(5-((1H-indol-3-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)-1-(4-fluorophenyl)pyrrolidine-2,5-dione

• IUPAC Name: 1-(4-fluorophenyl)-3-[4-hydroxy-5-[(Z)-indol-3-ylidenemethyl]-2-sulfanylidene-1,3-thiazol-3-yl]pyrrolidine-2,5-dione
• InChI: InChI=1S/C22H14FN3O3S2/c23-13-5-7-14(8-6-13)25-19(27)10-17(20(25)28)26-21(29)18(31-22(26)30)9-12-11-24-16-4-2-1-3-15(12)16/h1-9,11,17,29H,10H2/b12-9+
• InChI Key: KAADTMOZXOGNMB-FMIVXFBMSA-N
• Canonical SMILES: C1C(C(=O)N(C1=O)C2=CC=C(C=C2)F)N3C(=C(SC3=S)C=C4C=NC5=CC=CC=C54)O
• Isomeric SMILES: C1C(C(=O)N(C1=O)C2=CC=C(C=C2)F)N3C(=C(SC3=S)/C=C/4\C=NC5=CC=CC=C54)O
• Molecular Formula: C22H14FN3O3S2
• Molecular Weight: 451.5 g/mol

Description

(Z)-3-(5-((1H-indol-3-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)-1-(4-fluorophenyl)pyrrolidine-2,5-dione is a useful research compound. Its molecular formula is C22H14FN3O3S2 and its molecular weight is 451.49. The purity is usually 95%.
BenchChem offers high-quality (Z)-3-(5-((1H-indol-3-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)-1-(4-fluorophenyl)pyrrolidine-2,5-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-3-(5-((1H-indol-3-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)-1-(4-fluorophenyl)pyrrolidine-2,5-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

Research into the anticancer properties of compounds structurally similar to "(Z)-3-(5-((1H-indol-3-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)-1-(4-fluorophenyl)pyrrolidine-2,5-dione" has shown promising results. Kumar and Sharma (2022) synthesized derivatives that exhibited significant inhibition of topoisomerase-I enzyme, a target for cancer therapy, particularly against the MCF-7 human breast cancer cell line. Their study emphasizes the potential of these compounds in developing anticancer therapeutics Kumar & Sharma, 2022. Additionally, Li Zi-cheng (2013) explored the anticancer activity of similar derivatives, noting their effectiveness across various cancer cell lines, including A549, HCT116, and PC-9, with some derivatives showing comparable activity to 5-Fluorouracil, a widely used chemotherapeutic agent Li Zi-cheng, 2013.

Antimicrobial Activity

The antimicrobial potential of related compounds has also been investigated. Prakash et al. (2011) synthesized derivatives that demonstrated good antibacterial activity against gram-positive bacteria and notable antifungal activity, showcasing the potential of these compounds in addressing infectious diseases Prakash et al., 2011.

Radio-Sensitizing Agents

Moreover, research into the radiosensitization properties of indole-containing derivatives, such as those by Reddy et al. (2010), has identified several analogs as potent radiosensitizing agents against the HT-29 cell line. This suggests a potential application in enhancing the efficacy of radiotherapy in cancer treatment Reddy et al., 2010.